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Compound of Interest

Compound Name:
1-(Piperidin-4-yl)-4-(propan-2-

yl)piperazine

CAS No.: 202991-78-4

Cat. No.: B1516930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Substituted
Piperidines in Medicinal Chemistry
The piperidine moiety is a ubiquitous structural motif in a vast array of pharmaceuticals and

biologically active compounds. Its prevalence stems from its ability to confer favorable

pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as

a versatile scaffold for exploring chemical space in drug discovery. Reductive amination of

piperidones stands out as a cornerstone transformation for the synthesis of N- and C4-

substituted piperidines, offering a robust and efficient means to construct carbon-nitrogen

bonds.[1][2] This application note provides a comprehensive guide to the experimental

procedures for the reductive amination of piperidones, with a focus on practical, field-proven

protocols and an in-depth analysis of the underlying chemical principles.
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The Mechanism of Reductive Amination: A Two-Step
In Situ Process
Reductive amination is a powerful method for the synthesis of amines from carbonyl

compounds.[3] The reaction proceeds through a two-step sequence that is often carried out in

a single pot.[3] The initial step involves the reaction between the piperidone and a primary or

secondary amine to form a hemiaminal intermediate. This is followed by the elimination of a

water molecule to generate an iminium ion, which is the key electrophilic species in the

reaction.[3][4] The subsequent and irreversible step is the reduction of the iminium ion by a

suitable reducing agent to afford the final substituted piperidine product.[4] The choice of

reducing agent is critical, as it must be capable of reducing the iminium ion in the presence of

the starting ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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